Cas no 19759-66-1 (2-amino-1,3-benzothiazole-6-carbonitrile)

2-Amino-1,3-benzothiazole-6-carbonitrile is a heterocyclic organic compound featuring a benzothiazole core substituted with an amino group at the 2-position and a cyano group at the 6-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals, agrochemicals, and materials science. The electron-rich benzothiazole scaffold, combined with the reactive amino and cyano functionalities, enables diverse derivatization pathways, facilitating the synthesis of biologically active compounds or functional materials. Its stability under standard conditions and compatibility with common organic reactions make it a practical choice for researchers. The compound’s purity and well-defined reactivity profile ensure reproducibility in complex synthetic routes.
2-amino-1,3-benzothiazole-6-carbonitrile structure
19759-66-1 structure
Product Name:2-amino-1,3-benzothiazole-6-carbonitrile
CAS No:19759-66-1
MF:C8H5N3S
MW:175.210399389267
MDL:MFCD02664359
CID:51377
PubChem ID:4327139
Update Time:2025-09-26

2-amino-1,3-benzothiazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Aminobenzothiazole-6-carbonitrile
    • 2-amino-1,3-benzothiazole-6-carbonitrile
    • 2-aminobenzo[d]thiazole-6-carbonitrile
    • 2-Amino-benzothiazole-6-carbonitrile
    • 2-amino-6-cyanobenzthiazole
    • 2-amino-6-cynaobenzothiazole
    • 2-Amino-6-cyanobenzothiazole
    • Benzothiazole-6-carbonitrile
    • 6-Benzothiazolecarbonitrile, 2-aMino-
    • 6-Benzothiazolecarbonitrile,2-amino-(8CI,9CI)
    • 6-Benzothiazolecarbonitrile,2-amino-
    • PubChem9962
    • GDFCZZHSWGWCHP-UHFFFAOYSA-N
    • BCP26481
    • BBL029734
    • STK946228
    • SBB089062
    • VT10073
    • A15351
    • EN300-249991
    • AKOS005642520
    • SCHEMBL2001976
    • InChI=1/C8H5N3S/c9-4-5-1-2-6-7(3-5)12-8(10)11-6/h1-3H,(H2,10,11
    • J-508026
    • AS-5421
    • AC-27163
    • CHEMBL330477
    • SY102284
    • F2169-0130
    • DTXSID80401970
    • AM20030277
    • FT-0649691
    • 19759-66-1
    • MFCD02664359
    • CS-W021580
    • DB-000828
    • MDL： MFCD02664359
    • Inchi： 1S/C8H5N3S/c9-4-5-1-2-6-7(3-5)12-8(10)11-6/h1-3H,(H2,10,11)
    • InChI Key： GDFCZZHSWGWCHP-UHFFFAOYSA-N
    • SMILES： S1C(N)=NC2C=CC(C#N)=CC1=2

Computed Properties

  • Exact Mass: 175.02000
  • Monoisotopic Mass: 175.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 90.9

Experimental Properties

  • Density: 1.452
  • Boiling Point: 399.69°C at 760 mmHg
  • Flash Point: 195.525°C
  • Refractive Index: 1.736
  • PSA: 90.94000
  • LogP: 2.33138

2-amino-1,3-benzothiazole-6-carbonitrile Security Information

  • Hazard Statement： H302-H315-H319-H332-H335
  • HazardClass：IRRITANT
  • Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

2-amino-1,3-benzothiazole-6-carbonitrile Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-amino-1,3-benzothiazole-6-carbonitrile Pricemore >>

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